Genome-driven discovery of new serrawettin W2 analogues from Serratia fonticola DSM 4576†
Organic & Biomolecular Chemistry Pub Date: 2023-10-31 DOI: 10.1039/D3OB01642K
Abstract
By expressing a multimodular NRPS gene sefA from Serratia fonticola DSM 4576 in E. coli, four new serrawettin W2 analogues, namely sefopeptides A–D (1–4), were isolated and structurally characterized and their biosynthesis was proposed. A bioactivity assay showed that sefopeptide C (3) exhibits moderate cytotoxic activity against acute promyelocytic leukemia NB4 cells.
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Journal Name：Organic & Biomolecular Chemistry
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CAS no.: 108561-00-8
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